Cas no 160952-27-2 (6-methyl-N-propyl-1H-Benzimidazol-2-amine)

• Product Name: 6-methyl-N-propyl-1H-Benzimidazol-2-amine
• CAS No: 160952-27-2
• MF: C₁₁H₁₅N₃
• MW: 189.256901979446
• CID: 109634
• PubChem ID: 45078040
• Update Time: 2025-04-18

6-methyl-N-propyl-1H-Benzimidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-methyl-N-propyl-1H-Benzimidazol-2-amine
• 1H-Benzimidazol-2-amine,6-methyl-N-propyl-
• 1H-Benzimidazol-2-amine,5-methyl-N-propyl-(9CI)
• 5-methyl-N-propyl-1H-benzo[d]imidazol-2-amine
• 160952-27-2

• Inchi： 1S/C11H15N3/c1-3-6-12-11-13-9-5-4-8(2)7-10(9)14-11/h4-5,7H,3,6H2,1-2H3,(H2,12,13,14)
• InChI Key： SQFRKPTXUFZBNB-UHFFFAOYSA-N
• SMILES： N1C(=NC2C=CC(C)=CC1=2)NCCC

Computed Properties

• Exact Mass: 189.127
• Monoisotopic Mass: 189.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 40.7A^2